2-(Thiophene-3-carbonyl)pentanenitrile
Description
2-(Thiophene-3-carbonyl)pentanenitrile is a chemical compound with the molecular formula C10H11NOS . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 2-(Thiophene-3-carbonyl)pentanenitrile consists of a thiophene ring attached to a pentanenitrile group . The InChI code for this compound is 1S/C10H11NOS/c1-2-3-8(6-11)10(12)9-4-5-13-7-9/h4-5,7-8H,2-3H2,1H3 .Physical And Chemical Properties Analysis
2-(Thiophene-3-carbonyl)pentanenitrile is a liquid at room temperature . It has a molecular weight of 193.27 .Scientific Research Applications
Organic Semiconductors
2-(Thiophene-3-carbonyl)pentanenitrile: is utilized in the development of organic semiconductors due to its thiophene core . Thiophene derivatives are known for their coplanar rigidity and extended π-conjugation, which are essential for high charge carrier mobility. This makes them suitable for use in various electronic devices.
Organic Field-Effect Transistors (OFETs)
The compound’s thiophene ring system plays a significant role in the advancement of OFETs . Its molecular structure allows for effective π–π stacking, which is crucial for the performance of OFETs. The material’s properties can be fine-tuned for specific electronic applications.
Organic Light-Emitting Diodes (OLEDs)
In OLED technology, 2-(Thiophene-3-carbonyl)pentanenitrile contributes to the creation of hole transport materials . Its thiophene units are integral in achieving the desired redox potentials and electronic features necessary for efficient OLED function.
Medicinal Chemistry
Thiophene derivatives, including 2-(Thiophene-3-carbonyl)pentanenitrile , exhibit a range of pharmacological properties . They are explored for their potential as biologically active compounds, with applications in drug development and therapeutic treatments.
Material Science
This compound is also researched for its applications in material science, particularly in the synthesis of new materials with desirable corrosion inhibition properties . Its versatility in chemical reactions makes it a valuable component in creating advanced materials.
Pharmacological Properties
The pharmacological properties of 2-(Thiophene-3-carbonyl)pentanenitrile are being studied for their potential in developing new drugs . Its structural framework is conducive to the synthesis of compounds with various biological effects.
properties
IUPAC Name |
2-(thiophene-3-carbonyl)pentanenitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-2-3-8(6-11)10(12)9-4-5-13-7-9/h4-5,7-8H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKAHDVCLGWJML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C#N)C(=O)C1=CSC=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Thiophene-3-carbonyl)pentanenitrile | |
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